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Introduction
(4-Morpholinylmethyl)benzotriazole, a unique heterocyclic compound, stands at the

intersection of synthetic versatility and pharmacological potential. This molecule incorporates

the rigid, aromatic benzotriazole moiety with the flexible, saturated morpholine ring, linked by a

methylene bridge. This distinct architecture imparts a balance of lipophilicity and hydrophilicity,

rendering it an intriguing candidate for investigation in medicinal chemistry and drug

development. The benzotriazole core is a well-established pharmacophore known for a wide

spectrum of biological activities, while the morpholine group is frequently employed to enhance

aqueous solubility and modulate pharmacokinetic properties of drug candidates.[1] This

technical guide provides an in-depth exploration of the chemical properties, structure,
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synthesis, and potential applications of (4-Morpholinylmethyl)benzotriazole, offering a

valuable resource for researchers and scientists in the field.

Chemical Identity and Physicochemical Properties
Accurate identification and a thorough understanding of the physicochemical properties of a

compound are fundamental to its application in research and development. (4-
Morpholinylmethyl)benzotriazole is catalogued under several identifiers across various

chemical databases.

Identifier Value Source

IUPAC Name
4-(1H-1,2,3-benzotriazol-1-

ylmethyl)morpholine
PubChem[2]

CAS Number 5472-71-9 CAS Common Chemistry[3]

Molecular Formula C₁₁H₁₄N₄O PubChem[2]

Molecular Weight 218.26 g/mol PubChem[2]

Canonical SMILES
C1COCCN1CN2C3=CC=CC=

C3N=N2
PubChem[2]

InChI

InChI=1S/C11H14N4O/c1-2-4-

11-10(3-1)12-13-15(11)9-14-5-

7-16-8-6-14/h1-4H,5-9H2

PubChem[2]

The physicochemical properties of a molecule are critical determinants of its behavior in

biological systems, influencing its absorption, distribution, metabolism, and excretion (ADME)

profile. Below is a summary of the key computed and experimental properties of (4-
Morpholinylmethyl)benzotriazole.
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Property Value Source

Melting Point 135 °C CAS Common Chemistry[3]

XLogP3 1 PubChem[2]

Hydrogen Bond Donor Count 0 PubChem[2]

Hydrogen Bond Acceptor

Count
4 PubChem[2]

Rotatable Bond Count 2 PubChem[2]

Topological Polar Surface Area 43.2 Å² PubChem[2]

Formal Charge 0 PubChem[2]

Exact Mass 218.11676108 Da PubChem[2]

Molecular Structure and Conformation
The molecular structure of (4-Morpholinylmethyl)benzotriazole is characterized by the planar

benzotriazole ring system linked to a morpholine ring, which typically adopts a chair

conformation. The methylene linker provides a degree of conformational flexibility.

Caption: 2D Chemical Structure of (4-Morpholinylmethyl)benzotriazole.

The dihedral angle between the benzotriazole and any substituent attached to the methylene

bridge is a key structural parameter. While the specific crystal structure for this compound is not

readily available in the searched literature, related structures, such as 4-[(1H-Benzotriazol-1-

yl)methyl]benzonitrile, exhibit a significant dihedral angle between the benzotriazole and the

attached aromatic ring, suggesting that a non-planar conformation is likely.[4] This

conformational arrangement can have important implications for how the molecule interacts

with biological targets.

Synthesis Protocol: A Representative Method
The synthesis of (4-Morpholinylmethyl)benzotriazole can be achieved through a nucleophilic

substitution reaction, a common strategy for the N-alkylation of benzotriazole. A plausible and

efficient method is the reaction of benzotriazole with 4-(chloromethyl)morpholine hydrochloride
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in the presence of a base. This approach is analogous to the synthesis of similar N-substituted

benzotriazoles.[4]

Experimental Protocol
Materials:

1H-Benzotriazole

4-(Chloromethyl)morpholine hydrochloride

Potassium carbonate (K₂CO₃) or Sodium hydroxide (NaOH)

Acetonitrile (CH₃CN) or Dimethylformamide (DMF)

Ethyl acetate

Brine solution

Anhydrous sodium sulfate (Na₂SO₄)

Deionized water

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 1H-Benzotriazole (1 equivalent) in acetonitrile.

Base Addition: Add potassium carbonate (2-3 equivalents) to the solution. The base is crucial

for the deprotonation of benzotriazole, forming the benzotriazolide anion, which is a potent

nucleophile.

Addition of Alkylating Agent: To the stirred suspension, add 4-(chloromethyl)morpholine

hydrochloride (1.1 equivalents). The hydrochloride salt is typically used for stability and can

be neutralized in situ by the excess base.

Reaction: Heat the reaction mixture to reflux (approximately 82 °C for acetonitrile) and

maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer
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Chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature and filter to

remove the inorganic salts.

Extraction: Concentrate the filtrate under reduced pressure. Dissolve the residue in ethyl

acetate and wash sequentially with deionized water and brine solution. This removes any

remaining inorganic impurities and water-soluble byproducts.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to yield the crude product.

Purification: The crude (4-Morpholinylmethyl)benzotriazole can be purified by

recrystallization from a suitable solvent system (e.g., ethanol/water) or by column

chromatography on silica gel.

Starting Materials

Reaction Workup & Purification

1H-Benzotriazole

Reflux (4-6h)4-(Chloromethyl)morpholine HCl

K₂CO₃ / Acetonitrile

Filtration Extraction (EtOAc/Water) Drying (Na₂SO₄) Concentration Purification (4-Morpholinylmethyl)benzotriazole

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of (4-Morpholinylmethyl)benzotriazole.

Applications in Drug Development and Research
The benzotriazole scaffold is a privileged structure in medicinal chemistry, with derivatives

exhibiting a broad range of pharmacological activities including antimicrobial, antiviral,

analgesic, and anti-inflammatory properties.[1] While specific biological data for (4-
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Morpholinylmethyl)benzotriazole is not extensively reported in the initial search results, its

structural motifs suggest several potential areas of application.

Antimicrobial Agents: The benzotriazole nucleus itself has been shown to possess

antibacterial activity.[1] The addition of the morpholine group may enhance the compound's

solubility and cell permeability, potentially leading to improved antimicrobial efficacy.

Enzyme Inhibition: The nitrogen atoms in the benzotriazole and morpholine rings can act as

hydrogen bond acceptors and coordinate with metal ions in enzyme active sites. This makes

(4-Morpholinylmethyl)benzotriazole a candidate for screening against various enzymatic

targets.

Scaffold for Library Synthesis: Due to the reactivity of the benzotriazole ring, this compound

can serve as a versatile building block for the synthesis of more complex molecules in drug

discovery libraries.

Further research is warranted to fully elucidate the biological activity profile and potential

therapeutic applications of (4-Morpholinylmethyl)benzotriazole.

Safety Information
Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,

(4-Morpholinylmethyl)benzotriazole is associated with the following hazards:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Precautionary Measures:

Standard laboratory safety precautions should be followed when handling this compound. This

includes the use of personal protective equipment (PPE) such as safety glasses, gloves, and a

lab coat. Work should be conducted in a well-ventilated area or a fume hood to avoid inhalation

of dust or vapors.[2]
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Conclusion
(4-Morpholinylmethyl)benzotriazole is a compound of significant interest due to its unique

structural features that combine the pharmacologically active benzotriazole core with the

solubility-enhancing morpholine moiety. This guide has provided a comprehensive overview of

its chemical and physical properties, a plausible synthetic route, and an outlook on its potential

applications. As research in medicinal chemistry continues to seek novel molecular scaffolds,

(4-Morpholinylmethyl)benzotriazole presents itself as a promising candidate for further

investigation and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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